Cas no 1186-47-6 (methylglyoxal hydrate)

methylglyoxal hydrate structure
methylglyoxal hydrate structure
Product Name:methylglyoxal hydrate
CAS No:1186-47-6
MF:C3H6O3
MW:90.0779414176941
CID:895473
Update Time:2026-04-29

methylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

    • methylglyoxal hydrate
    • 1,1-dihydroxypropan-2-one

Computed Properties

  • Exact Mass: 90.03168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 57.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -1.3

Experimental Properties

  • PSA: 65.64
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